Cas no 104715-25-5 (1-Butanol, 4-fluoro-3-methyl-)

• Product Name: 1-Butanol, 4-fluoro-3-methyl-
• CAS No: 104715-25-5
• MF: C₅H₁₁FO
• MW: 106.138645410538
• CID: 1146595
• Update Time: 2024-07-26

1-Butanol, 4-fluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4-fluoro-3-methyl-

• Inchi： 1S/C5H11FO/c1-5(4-6)2-3-7/h5,7H,2-4H2,1H3
• InChI Key： QCLXLDNWWLHSGT-UHFFFAOYSA-N
• SMILES： C(O)CC(C)CF

Computed Properties

• Exact Mass: 106.07943

Experimental Properties

• Density: 0.927±0.06 g/cm3(Predicted)
• Boiling Point: 119.3±10.0 °C(Predicted)
• PSA: 20.23
• pka: 14.99±0.10(Predicted)